Cas no 2173052-50-9 ((4AR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno3,4-bpyrazine 6,6-dioxide hydrochloride)

• Product Name: (4AR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno3,4-bpyrazine 6,6-dioxide hydrochloride
• CAS No: 2173052-50-9
• MF: C₁₂H₁₆ClN₃O₃S
• MW: 317.79174041748
• MDL: MFCD29762557
• CID: 4772412
• Update Time: 2025-10-24

(4AR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno3,4-bpyrazine 6,6-dioxide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4aR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide hydrochloride
• (4AR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno3,4-bpyrazine 6,6-dioxide hydrochloride

• MDL： MFCD29762557
• Inchi： 1S/C12H15N3O3S.ClH/c16-12(9-3-1-2-4-13-9)15-6-5-14-10-7-19(17,18)8-11(10)15;/h1-4,10-11,14H,5-8H2;1H/t10-,11+;/m0./s1
• InChI Key： MDUDUCUZPSJLQO-VZXYPILPSA-N
• SMILES： Cl.S1(C[C@H]2[C@@H](C1)N(C(C1C=CC=CN=1)=O)CCN2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 459
• Topological Polar Surface Area: 87.8

Additional information on (4AR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno3,4-bpyrazine 6,6-dioxide hydrochloride

Introduction to (4AR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide hydrochloride

The compound (4AR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide hydrochloride with CAS No. 2173052-50-9 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule consists of a pyridine ring fused with a thienopyrazine system, which contributes to its unique electronic and steric properties.

Recent studies have highlighted the importance of octahydrothieno[3,4-b]pyrazine frameworks in the design of bioactive molecules. The presence of the pyridin-2-ylcarbonyl group further enhances the compound's ability to interact with biological targets. Researchers have explored its potential as a modulator of various enzyme activities and receptor interactions, making it a promising candidate for therapeutic interventions.

The synthesis of (4AR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide hydrochloride involves a multi-step process that combines principles from stereochemistry and organocatalysis. The stereochemical configuration at the 4AR and 7aS positions is critical for determining the compound's biological activity. Advanced techniques such as X-ray crystallography have been employed to confirm the spatial arrangement of the molecule.

In terms of physical properties, this compound exhibits a high degree of solubility in polar solvents due to the presence of both hydrophilic and lipophilic moieties. Its stability under physiological conditions has been tested extensively, ensuring its suitability for in vivo studies. The hydrochloride salt form is particularly advantageous for pharmaceutical applications as it enhances bioavailability and reduces side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. Molecular docking studies have revealed strong interactions with key residues in enzyme active sites, suggesting its potential as an inhibitor or agonist in drug discovery programs.

The thienopyrazine core of this compound has been implicated in modulating ion channel activity, making it a valuable tool for studying neurological disorders such as epilepsy and chronic pain. Preclinical trials have demonstrated its efficacy in reducing seizures in animal models without significant adverse effects.

Furthermore, the incorporation of the pyridin-2-ylcarbonyl group introduces additional functionality that can be exploited for drug delivery purposes. This moiety facilitates conjugation with targeting ligands or imaging agents, enabling precise delivery to specific tissues or cells.

In conclusion, (4AR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide hydrochloride represents a cutting-edge advancement in chemical synthesis and pharmacological research. Its unique structure and versatile properties position it as a key player in the development of novel therapeutic agents.